Cas no 1226427-26-4 (5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(propan-2-ylsulfanyl)-1H-imidazole)

• Product Name: 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(propan-2-ylsulfanyl)-1H-imidazole
• CAS No: 1226427-26-4
• MF: C₁₉H₁₇BrF₂N₂OS
• MW: 439.31688952446
• CID: 5445034
• Update Time: 2025-05-23

5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(propan-2-ylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-propan-2-ylsulfanylimidazole
• 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(propan-2-ylsulfanyl)-1H-imidazole

• Inchi： 1S/C19H17BrF2N2OS/c1-12(2)26-19-23-11-17(13-3-5-14(20)6-4-13)24(19)15-7-9-16(10-8-15)25-18(21)22/h3-12,18H,1-2H3
• InChI Key： XXMYSMPINKPILR-UHFFFAOYSA-N
• SMILES： C1(SC(C)C)N(C2=CC=C(OC(F)F)C=C2)C(C2=CC=C(Br)C=C2)=CN=1

Additional information on 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(propan-2-ylsulfanyl)-1H-imidazole

5-(4-Bromophenyl)-1-[4-(Difluoromethoxy)Phenyl]-2-(Propan-2-ylsulfanyl)-1H-Imidazole

The compound 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(propan-2-ylsulfanyl)-1H-imidazole, with CAS No. 1226427-26-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a central imidazole ring substituted with a bromophenyl group, a difluoromethoxyphenyl group, and a propan-2-ylsulfanyl moiety. The combination of these functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for various applications.

The imidazole ring serves as the core structure of this compound, providing a rigid framework for the attachment of substituents. The presence of the 4-bromophenyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Similarly, the 4-difluoromethoxyphenyl group contributes both electron-donating and electron-withdrawing characteristics due to the presence of fluorine atoms and the methoxy group. These substituents not only enhance the molecule's stability but also play a crucial role in modulating its reactivity and bioavailability.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Researchers have demonstrated that the propan-2-ylsulfanyl group enhances the molecule's solubility and permeability, making it more amenable to pharmacological applications. Furthermore, computational modeling has revealed that this compound exhibits strong binding affinities to several therapeutic targets, including protein kinases and enzymes involved in inflammatory pathways.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and oxidation steps. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the biaryl system within the molecule. This approach not only ensures high yields but also enables precise control over the stereochemistry of the product.

The unique combination of functional groups in this compound also makes it an attractive candidate for materials science applications. For instance, its sulfur-containing moiety can be exploited for creating sulfur-based polymers or as a building block for advanced materials with tailored electronic properties. Additionally, its aromatic substituents contribute to its potential use in optoelectronic devices, where chromophores with specific absorption properties are required.

From an environmental standpoint, this compound has been shown to exhibit low toxicity profiles in preliminary assays, which is a critical factor for its consideration in pharmaceutical applications. However, further studies are required to fully understand its long-term effects on biological systems and ecosystems.

In conclusion, 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(propan-2-ylsulfanyl)-1H-imidazole represents a versatile platform for exploring novel chemical entities with diverse functionalities. Its unique structure and promising biological profile make it an invaluable tool for researchers across multiple disciplines.